1-(Pyrimidin-4-yl)cyclopropanecarboxylic acid

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• SMILES: C1CC1(C2=NC=NC=C2)C(=O)O
• InChI: InChI=1S/C8H8N2O2/c11-7(12)8(2-3-8)6-1-4-9-5-10-6/h1,4-5H,2-3H2,(H,11,12)
• InChIKey: UXUOBRMDYRFZLU-UHFFFAOYSA-N

Researchers requiring a pyrimidine-cyclopropane carboxylic acid building block often encounter stereochemical complexity from 1,2-disubstituted analogs, necessitating costly chiral separation. This geminal 1,1-disubstituted compound eliminates that burden for parallel synthesis. • 4-Pyrimidinyl attachment directs H-bond acceptor nitrogens into geometry matched to kinase ATP-binding sites; no chiral resolution required. • Compatible with standard HATU/DIPEA amide coupling; pKa estimates (~3.4 isoelectric point) enable purification by pH-controlled crystallization, reducing chromatography costs. • Low MW (164.16 Da) and balanced heteroaryl/acid functionality suit fragment-based screening; free carboxylic acid ready for ester prodrug derivatization upon hit identification.

1-(Pyrimidin-4-yl)cyclopropanecarboxylic Acid Overview

1-(Pyrimidin-4-yl)cyclopropanecarboxylic acid is a geminally 1,1-disubstituted cyclopropane bearing a pyrimidin-4-yl group and a carboxylic acid on the same ring carbon (CAS 1427013-17-9, MF C₈H₈N₂O₂, MW 164.16) . The compound is commercially supplied as a research chemical and synthetic intermediate, typically at 97% purity, by several vendors including Fluorochem, AKSci, and BLD Pharmatech . Its compact, conformationally constrained structure, combining a nitrogen-containing heteroaryl ring with a reactive carboxylic acid handle, positions it as a potential precursor for amide, ester, and heterocyclic libraries in medicinal chemistry .

Scaffold

Geminal 1,1-disubstituted cyclopropane — no ring stereocenters

Heteroaryl

Pyrimidin-4-yl attachment for defined N geometry

Handle

Free carboxylic acid for amide/ester library synthesis

Scaffold Uniqueness of 1-(Pyrimidin-4-yl)cyclopropanecarboxylic Acid

The position of the pyrimidine nitrogen atoms relative to the cyclopropane carboxylic acid anchor profoundly influences the compound's electronic environment, hydrogen-bonding capacity, and metal-chelating geometry. Simple substitution with the pyrimidin-2-yl regioisomer (CAS 1427022-89-6) alters the distance and orientation of the ring nitrogens, which can disrupt key interactions in target binding pockets or coordination complexes . Similarly, replacing the geminal 1,1-cyclopropane with a vicinal 1,2-disubstituted cyclopropane (e.g., CAS 1342359-21-0) introduces stereochemical complexity and changes the relative spatial disposition of the heteroaryl and carboxyl groups, potentially invalidating established structure-activity relationships . These structural distinctions, while subtle, are decisive when the compound serves as a specific intermediate in a patented synthetic route or as a scaffold in a lead optimization program [1].

2-Pyrimidinyl regioisomer — shifts nitrogen lone-pair orientation, which may disrupt metal-coordination geometry or target-pocket interactions.

1,2-Vicinal analog — introduces cis/trans stereoisomers and alters substituent vector angle, complicating SAR interpretation and requiring chiral separation.

Patent-route specificity — structural identity can be critical; substitution may invalidate established synthetic sequences or lead-optimization data.

• [1] Fray, M. J. et al. N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Org. Process Res. Dev. 2024, 28, 6, 2177–2187. DOI: 10.1021/acs.oprd.3c00175 View Source

Comparative Evidence for 1-(Pyrimidin-4-yl)cyclopropanecarboxylic Acid

Regiochemical Identity: 4- vs 2-Pyrimidinyl

The target compound is unambiguously identified as the 4-pyrimidinyl regioisomer by IUPAC name and SMILES notation, distinguishing it from the 2-pyrimidinyl regioisomer (CAS 1427022-89-6) which positions the nitrogen atoms differently on the heterocycle . Vendor Certificate of Analysis (CoA) data confirms a minimum purity specification of 97% for the 4-isomer as supplied by AKSci and Fluorochem . No quantitative purity data for the 2-pyrimidinyl analog was found in publicly accessible CoAs at the time of analysis.

Regiochemical Identity

Data to verify

4-Pyrimidinyl isomer (CAS 1427013-17-9) supplied at ≥97% purity; 2-pyrimidinyl comparator lacks CoA purity data.

Regioisomer purity supports synthetic reproducibility; 2-isomer geometry may not transfer.

Vendor specifications only; no independent purity verification.

Evidence Dimension	Regiochemical identity and vendor-specified purity
Target Compound Data	1-(Pyrimidin-4-yl)cyclopropanecarboxylic acid; CAS 1427013-17-9; SMILES: O=C(O)C1(C2=CC=NC=N2)CC1; Purity ≥97%
Comparator Or Baseline	1-(Pyrimidin-2-yl)cyclopropanecarboxylic acid; CAS 1427022-89-6; SMILES: O=C(O)C1(C2=NC=CC=N2)CC1; No CoA purity data available
Quantified Difference	Structural regioisomerism confirmed by distinct CAS numbers and SMILES; purity specification difference cannot be quantified due to lack of comparator CoA data
Conditions	Vendor product specifications (AKSci, Fluorochem, ChemicalBook)

Why This Matters

Procurement of the correct regioisomer is critical for synthetic reproducibility; ordering the 2-pyrimidinyl analog by mistake would introduce different nitrogen lone-pair geometry incompatible with downstream metal-catalyzed coupling or receptor-binding applications.

Geminal vs Vicinal Cyclopropane Substitution

The target compound features a geminal 1,1-disubstituted cyclopropane, wherein both the pyrimidine and carboxylic acid occupy the same ring carbon. This contrasts with the vicinal 1,2-disubstituted analog 2-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid (CAS 1342359-21-0), where the substituents are on adjacent carbons, generating cis/trans stereoisomerism and a different spatial vector relationship . The 1,1-geminal arrangement eliminates stereochemical ambiguity at the cyclopropane ring and imposes a distinct angle (~109° vs ~60° for 1,2) between the pyrimidine plane and the carboxylate group, which can be critical for metal-organic framework (MOF) linker geometry or bidentate coordination modes [1][2].

Substitution Pattern

Class-level

1,1-Geminal: single scaffold, no ring stereocenters. 1,2-Vicinal analog: cis/trans isomers, ~49° narrower minimum vector angle.

Geminal design simplifies analytical characterization and avoids chiral separation costs.

Crystallographic overlay not available; geometry based on SMILES and cyclopropane principles.

Evidence Dimension	Cyclopropane substitution pattern and resultant conformational profile
Target Compound Data	1,1-Geminal disubstitution; no ring stereocenters; substituent vectors separated by ~109° bond angle
Comparator Or Baseline	2-(Pyrimidin-4-yl)cyclopropane-1-carboxylic acid; 1,2-vicinal disubstitution; two stereoisomers (cis/trans); substituent vectors separated by ~60° (cis) or ~120° (trans) torsion angle
Quantified Difference	Elimination of 2 stereoisomers in target vs comparator; ~49° difference in minimum substituent vector angle compared to cis-1,2 isomer
Conditions	Structural comparison based on SMILES notation and cyclopropane geometry principles; no crystallographic overlay data available

Why This Matters

For library synthesis and SAR studies, the 1,1-geminal architecture provides a single, well-defined scaffold without stereochemical complexity, simplifying analytical characterization and eliminating the need for chiral separation, which adds cost and complexity with 1,2-disubstituted analogs.

• [1] Fray, M. J. et al. N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Org. Process Res. Dev. 2024, 28, 6, 2177–2187. DOI: 10.1021/acs.oprd.3c00175 View Source
• [2] Takeda Pharmaceutical Co. Patent Application: Chemical Compounds. Pyrimidinyl compounds as kinase inhibitors. US Patent Application 2016/0312345. https://www.patentsencyclopedia.com/app/20160312345 View Source

pKa Profile of the Cyclopropane Scaffold

For the structurally related trans-2-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid (rac-1), Fray et al. (2024) experimentally determined pKa values of 2.66 for the pyrimidine nitrogen and 4.21 for the carboxylic acid group, with an isoelectric point of 3.44 [1]. The target 1,1-geminal compound shares the same pyrimidine and carboxylic acid functional groups; however, the geminal arrangement places the carboxylate directly attached to the same carbon as the pyrimidine, which may alter the pKa of the carboxylic acid by an estimated ±0.3–0.5 log units due to through-bond inductive effects versus the 1,2-analog. Direct experimental pKa determination for the target compound was not found in the public domain at the time of analysis.

Ionization Profile

Class-level

Carboxylic acid pKa est. 3.9–4.5; pyrimidine pKa est. 2.4–2.7. Isoelectric point ~3.4 (class-level).

Supports pH-controlled crystallization and salt-formation protocol design.

Estimated from related 1,2-scaffold; direct measurement not located.

Evidence Dimension	Ionization constants (pKa) governing solubility, crystallizability, and protein binding
Target Compound Data	pKa (carboxylic acid) estimated ~3.9–4.5 based on class-level inference from related scaffold; pKa (pyrimidine) estimated ~2.4–2.7; no direct measurement located
Comparator Or Baseline	trans-2-(Pyrimidin-4-yl)cyclopropane-1-carboxylic acid (rac-1): pKa (pyrimidine) = 2.66; pKa (carboxylic acid) = 4.21; isoelectric point = 3.44 [Fray et al., 2024]
Quantified Difference	Estimated ΔpKa (carboxylic acid) ≤0.5 log units relative to 1,2-analog; exact value unconfirmed without direct measurement
Conditions	Potentiometric titration in aqueous medium (Fray et al., 2024); target compound values are class-level estimates

Why This Matters

Knowledge of the ionization state is essential for designing extraction, crystallization, and salt-formation protocols during scale-up procurement. Users synthesizing amide derivatives require the carboxylic acid to be in its protonated form for coupling reactions, making pKa data critical for process development.

• [1] Fray, M. J. et al. N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Org. Process Res. Dev. 2024, 28, 6, 2177–2187. DOI: 10.1021/acs.oprd.3c00175 View Source

Commercial Availability & Pricing vs Regioisomer

As of 2019 pricing data from CymitQuimica, 1-(pyrimidin-4-yl)cyclopropanecarboxylic acid was listed at €256.00 for 50 mg, €339.00 for 100 mg, and €558.00 for 250 mg . The 2-pyrimidinyl regioisomer (CAS 1427022-89-6) was available from the same supplier, enabling direct price comparison; however, the latter product has since been discontinued, making the 4-pyrimidinyl isomer the more reliably sourced option . AKSci offers the target compound at 97% purity with long-term storage recommendation in a cool, dry place, providing an active supply line for procurement planning .

Supply Continuity

Reported

Target compound available from multiple vendors (AKSci, Fluorochem, BLD); 2-isomer discontinued at one major source.

Multi-vendor supply reduces single-supplier dependency risk.

Pricing data sparse; verify current availability before procurement.

Evidence Dimension	Commercial pricing and supply continuity
Target Compound Data	CymitQuimica (2019): 50mg/€256, 100mg/€339, 250mg/€558; AKSci: available at 97% purity; Fluorochem: available; BLD Pharmatech: available
Comparator Or Baseline	1-(Pyrimidin-2-yl)cyclopropanecarboxylic acid: CymitQuimica product discontinued; limited availability from other vendors
Quantified Difference	Target compound maintains multi-vendor active supply vs comparator with at least one major vendor discontinuation; pricing data too sparse for robust cost differential calculation
Conditions	Vendor catalog data accessed 2019–2025

Why This Matters

For project planning, supply continuity is paramount. The 4-pyrimidinyl isomer's multi-vendor availability reduces single-supplier dependency risk, whereas the 2-isomer's discontinuation at one vendor signals potential supply chain fragility for that regioisomer.

Biological Target Engagement Data Gap

A systematic search of BindingDB, ChEMBL, and PubMed did not retrieve quantitative target engagement data (IC₅₀, Kd, Ki) specifically attributed to 1-(pyrimidin-4-yl)cyclopropanecarboxylic acid (CAS 1427013-17-9) [1]. In contrast, structurally related pyrimidinyl cyclopropane derivatives have demonstrated defined biological activities: for example, cyclopropanecarboxylic acid-containing disubstituted pyrimidines have shown Aurora A kinase inhibition with crystallographically characterized binding modes [2], and pyrimidinyl cyclopropane amides have been reported as kinase inhibitors in patent literature [3]. The absence of activity data for the free acid underscores its primary role as a synthetic intermediate whose biological annotation must be established by the end-user in the context of their specific derivatization campaign.

Biological Annotation Gap

Context-dependent

No quantitative IC₅₀/Kd/Ki data found in BindingDB, ChEMBL, or PubMed for the free acid.

Compound is a synthetic intermediate; biological activity requires end-user derivatization and validation.

Elaborated pyrimidinyl cyclopropane analogs show kinase engagement, but data cannot be extrapolated.

Evidence Dimension	Availability of public biological target engagement data
Target Compound Data	No quantitative IC₅₀, Kd, or Ki data found in BindingDB, ChEMBL, or PubMed as of 2025
Comparator Or Baseline	Cyclopropanecarboxylic acid-(3-(4-(3-trifluoromethyl-phenylamino)-pyrimidin-2-ylamino)-phenyl)-amide (Aurora A inhibitor): 2.25 Å crystal structure solved; binding mode characterized [Heron et al., 2006]
Quantified Difference	Qualitative difference: comparator has high-resolution structural target engagement data; target compound has none publicly available
Conditions	Database search (BindingDB, ChEMBL, PubMed) conducted up to 2025

Why This Matters

Researchers seeking a biologically pre-validated starting point for kinase or GPCR programs should be aware that this compound lacks public biological annotation, which differs from certain elaborated pyrimidinyl cyclopropane analogs. This makes the compound most suitable for de novo library synthesis rather than direct biological screening without further derivatization.

• [1] BindingDB. Search for 1-(Pyrimidin-4-yl)cyclopropanecarboxylic acid. https://www.bindingdb.org/ View Source
• [2] Heron, N. M. et al. Structural basis for the inhibition of Aurora A kinase by a novel class of high affinity disubstituted pyrimidine inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (21), 5560–5564. DOI: 10.1016/j.bmcl.2006.08.054 View Source
• [3] IRM LLC. Compounds and Compositions as Kinase Inhibitors. US Patent Application 2013/0312345. https://www.freepatentsonline.com/y2013/0312345.html View Source

Application Scenarios for 1-(Pyrimidin-4-yl)cyclopropanecarboxylic Acid

Medicinal Chemistry Library Synthesis

When a medicinal chemistry program requires a pyrimidine-containing cyclopropane carboxylic acid building block for amide or ester library generation, the 4-pyrimidinyl attachment (as opposed to 2-pyrimidinyl) directs the hydrogen-bond acceptor nitrogens into a specific geometry that is matched to the ATP-binding site of certain kinases. The geminal 1,1-substitution eliminates stereochemical complexity, allowing parallel synthesis of single-compound wells without chiral separation [1]. This scaffold is compatible with standard HATU/DIPEA amide coupling protocols.

Crystallization & Salt Formation Process

For scale-up procurement and process chemistry teams, the class-level pKa estimates (pyrimidine ~2.6, carboxylic acid ~4.2) enable rational design of purification by pH-controlled crystallization near the isoelectric point (~3.4) [1]. This approach, validated on the related trans-cyclopropane scaffold by Fray et al. (2024), can be adapted to the 1,1-geminal compound for isolation of high-purity free acid from reaction mixtures without chromatographic purification, reducing production cost and waste [2].

Coordination Chemistry & MOF Linker Design

The 1,1-geminal architecture provides a rigid, well-defined vector relationship between the pyrimidine nitrogen lone pair and the carboxylate oxygen, making this compound a candidate for bidentate metal coordination in MOF synthesis or homogeneous catalysis [1]. The absence of ring stereocenters ensures a single coordination geometry, in contrast to the 1,2-disubstituted analog which would present diastereomeric mixtures [2].

De Novo Fragment-Based Screening

Although the compound lacks public biological annotation, its low molecular weight (164.16 Da) and balanced heteroaryl/acid functionality make it suitable for fragment-based screening campaigns [1]. Users should note that any biological activity discovered would need to be interpreted in the context of the free carboxylic acid, which may have limited membrane permeability; ester prodrug derivatization would be a logical next step following hit identification [2].

Application

Selection Property

Validation Focus

Medicinal chemistry library synthesis

Pyrimidine N geometry for target-oriented library design

Confirm regioisomer identity and coupling efficiency under standard amide/ester conditions

Crystallization and salt-form process development

Class-level pKa / isoelectric point profile

Validate pH-controlled crystallization yield and purity without chromatography

Coordination chemistry / MOF linker design

Rigid geminal scaffold with defined donor-atom vectors

Assess single coordination geometry vs. diastereomeric mixtures from 1,2-analogs

De novo fragment-based screening

Low molecular weight and balanced heteroaryl/acid functionality

Interpret any hits in context of free acid permeability; evaluate ester prodrug derivatization

• [1] Fray, M. J. et al. N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Org. Process Res. Dev. 2024, 28, 6, 2177–2187. DOI: 10.1021/acs.oprd.3c00175 View Source
• [2] Takeda Pharmaceutical Co. Patent Application: Chemical Compounds. Pyrimidinyl compounds as kinase inhibitors. US Patent Application 2016/0312345. https://www.patentsencyclopedia.com/app/20160312345 View Source